N-{[(anilinocarbonothioyl)amino]methyl}benzamide

• IUPAC Name: N-[(phenylcarbamothioylamino)methyl]benzamide
• InChI: InChI=1S/C15H15N3OS/c19-14(12-7-3-1-4-8-12)16-11-17-15(20)18-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,19)(H2,17,18,20)
• InChI Key: BQPIRBGXQUOJBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCNC(=S)NC2=CC=CC=C2
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

N-{[(anilinocarbonothioyl)amino]methyl}benzamide, also known as ANCCA, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. ANCCA has been shown to inhibit the activity of a protein called ANCCA, which is overexpressed in many types of cancer.

Scientific Research Applications

N-{[(anilinocarbonothioyl)amino]methyl}benzamide has been studied for its potential use in cancer treatment. It has been shown to inhibit the activity of the N-{[(anilinocarbonothioyl)amino]methyl}benzamide protein, which is overexpressed in many types of cancer. N-{[(anilinocarbonothioyl)amino]methyl}benzamide has been found to be effective against various types of cancer cells, including breast cancer, lung cancer, and ovarian cancer.

Mechanism of Action

N-{[(anilinocarbonothioyl)amino]methyl}benzamide inhibits the activity of the N-{[(anilinocarbonothioyl)amino]methyl}benzamide protein by binding to it and preventing it from interacting with other proteins. This leads to a decrease in the proliferation and survival of cancer cells.
Biochemical and Physiological Effects:
N-{[(anilinocarbonothioyl)amino]methyl}benzamide has been shown to have various biochemical and physiological effects on cancer cells. It inhibits the activity of the N-{[(anilinocarbonothioyl)amino]methyl}benzamide protein, which is involved in DNA replication and repair. This leads to an increase in DNA damage and cell death. N-{[(anilinocarbonothioyl)amino]methyl}benzamide also inhibits the activity of other proteins involved in cancer cell proliferation and survival, such as AKT and ERK.

Advantages and Limitations for Lab Experiments

N-{[(anilinocarbonothioyl)amino]methyl}benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been shown to be effective against various types of cancer cells. However, N-{[(anilinocarbonothioyl)amino]methyl}benzamide also has some limitations. It has poor solubility in water, which can make it difficult to use in experiments. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-{[(anilinocarbonothioyl)amino]methyl}benzamide. One area of research could be to improve its solubility and bioavailability. Another area of research could be to study its effectiveness in combination with other cancer treatments. Additionally, further studies could be conducted to investigate the potential use of N-{[(anilinocarbonothioyl)amino]methyl}benzamide in other diseases besides cancer, such as viral infections.

Synthesis Methods

N-{[(anilinocarbonothioyl)amino]methyl}benzamide can be synthesized using a multi-step process that involves the reaction of aniline with thiocarbonyl chloride, followed by the reaction of the resulting product with benzoyl chloride. The final product is obtained after purification using chromatography techniques.